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Compound of Interest

Compound Name: 1-Methylpentyl acrylate
CAS No.: 51443-71-1
Cat. No.: B12643921
Get Quote
. J

Synonyms: 2-Hexyl Acrylate, Hexan-2-yl Acrylate CAS: 51443-71-1 Molecular Formula:
CoH1602[1]

Executive Summary & Strategic Analysis

1-Methylpentyl acrylate (2-hexyl acrylate) is a monofunctional acrylate monomer
characterized by a branched alkyl tail. Unlike its linear isomer (n-hexyl acrylate), the branching
at the C1 position (relative to the pentyl chain) disrupts polymer chain packing. This results in a
lower glass transition temperature (

) in derived homopolymers, making it a critical component for Pressure Sensitive Adhesives
(PSAs) and hydrophobic drug delivery matrices where flexibility and tack are required.

Retrosynthetic Strategy

Synthesizing secondary alkyl acrylates presents unique challenges compared to primary
acrylates due to the steric hindrance of the secondary hydroxyl group and the risk of alcohol
dehydration (elimination) under acidic conditions.
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Route

Methodology

Pros

Cons

A. Direct Esterification
(Fischer)

Acrylic Acid + 2-
Hexanol (Acid Cat.)

Scalable, low cost,

industrial standard.

Requires azeotropic
water removal; slower
kinetics due to steric

hindrance.

B. Acryloyl Chloride

Acryloyl Chloride + 2-

Hexanol (Base)

High conversion, mild
temp, suitable for lab

scale.

Expensive reagents;
requires strict
moisture control;
generation of HCI

salts.

C. Transesterification

Methyl Acrylate + 2-
Hexanol (Ti/Sn Cat.)

Neutral conditions

possible.

Equilibrium driven;
difficult methanol
removal; potential for
polymerization during

distillation.

Recommendation: For research and drug development applications requiring <1kg batches
with high purity, Route A (Direct Esterification) using a Dean-Stark apparatus is the most
robust, self-validating protocol. Route B is reserved for milligram-scale discovery where yield is

prioritized over cost.

Critical Safety & Handling

Warning: Acrylates are potent sensitizers and lachrymators. They are prone to "popcorn”

polymerization, which is exothermic and explosive.

« Inhibitor Necessity: Never distill or heat acrylates without an inhibitor.

o Process Inhibitor:Phenothiazine (PTZ) or Hydroquinone (HQ) (active without oxygen).

o Storage Inhibitor:Monomethyl ether of hydroquinone (MEHQ) (requires dissolved oxygen

to function).

o Lachrymator: All operations must occur in a fume hood.
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e Flash Point: ~65-75°C (Estimate). Ground all glassware.

Primary Protocol: Azeotropic Esterification

This protocol utilizes p-toluenesulfonic acid (p-TsOH) as a catalyst. It is preferred over sulfuric
acid to minimize the dehydration of the secondary alcohol (2-hexanol) into hexenes.

Reagents & Equipment[2]

e Reactants: Acrylic Acid (1.1 eq), 2-Hexanol (1.0 eq).

e Solvent: Cyclohexane or Toluene (forms azeotrope with water).
» Catalyst:p-Toluenesulfonic acid monohydrate (1-2 mol%).

« Inhibitor: Hydroquinone (500 ppm relative to acrylic acid mass).

e Setup: 3-neck Round Bottom Flask (RBF), Dean-Stark trap, Reflux condenser, Temperature
probe, Magnetic stir bar.

Step-by-Step Workflow

e Charge: To the RBF, add 2-hexanol, Acrylic Acid, solvent (approx. 1:1 volume ratio with
reactants), p-TsOH, and Hydroquinone.

o Reflux: Heat the mixture to reflux. The solvent/water azeotrope will condense into the Dean-
Stark trap.

» Validation (Self-Correcting Step): Monitor the water layer in the trap.

o Theoretical Yield: Calculate expected water volume (18 mL per mole).

o Endpoint: Reaction is complete when water evolution ceases (typically 4-8 hours).
o Workup:

o Cool to room temperature.
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o Wash with 5% NaHCOs (2x) to remove excess acrylic acid and catalyst. Caution: CO2
evolution.

o Wash with Brine (1x) to break emulsions.

o Dry organic layer over anhydrous MgSOa.

» Concentration: Remove solvent via rotary evaporation at reduced pressure (40°C bath). Do
not overheat.

Reaction Mechanism Visualization

The following diagram illustrates the acid-catalyzed mechanism tailored for secondary alcohols.

Acrylic Acid Protonation
\ Activated Carbonyl
. (Electrophile) H20
——————— i w‘ ___—=% (Leaving Group)
i (ERElE) Tetrahedral ~~ -H20
2.Hexanol _——" Intermediate \H+>
(Nucleophile)

1-Methylpentyl Acrylate

Click to download full resolution via product page

Caption: Acid-catalyzed Fischer esterification mechanism involving protonation, nucleophilic
attack by 2-hexanol, and water elimination.

Purification (Vacuum Distillation)

Crude 1-methylpentyl acrylate contains traces of solvent, alcohol, and oligomers.
e Add Inhibitor: Add MEHQ (50-100 ppm) to the crude oil before distillation.

e Setup: Short-path distillation head with a high-vacuum pump.

» Conditions:

o Pressure: <5 mmHg (Essential to keep boiling point low).
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o Bath Temp: Do not exceed 90°C.

o Collection: Collect the main fraction. Discard the "forerun” (solvent traces).

o Storage: Store in amber glass at 4°C.

Alternative Route: Acryloyl Chloride (High Purity)
For drug delivery applications where trace acid contamination is unacceptable.

e Setup: Flame-dried RBF, N2 atmosphere, 0°C ice bath.

e Reagents: 2-Hexanol (1 eq), Triethylamine (1.2 eq), DCM (Solvent).

o Addition: Add Acryloyl Chloride (1.05 eq) dropwise. The reaction is highly exothermic.

o Workup: Filter off the precipitated Triethylamine-HCI salt. Wash filtrate with water, dry, and
concentrate.

Synthesis Workflow Diagram
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Phase 1: Reaction

Mix: 2-Hexanol + Acrylic Acid
Solvent: Cyclohexane
Cat: p-TsOH
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Caption: Operational workflow for the synthesis of 1-methylpentyl acrylate via direct
esterification.

Characterization & Data

Verify the identity of the synthesized monomer using NMR and physical constants.

1H-NMR Analysis (CDCI|z, 400MHz)

. . . . Structural
Shift (6 ppm) Multiplicity Integration Assignment
Context
_ Acrylate double
6.38 dd 1H Vinyl H (trans)
bond
) Acrylate double
6.10 dd 1H Vinyl H (gem)
bond
] ] Acrylate double
5.80 dd 1H Vinyl H (cis)
bond
Methine proton
4.98 m 1H -CH-O- ]
(chiral center)
15-1.6 m 2H -CHz- Alkyl chain (C3)
Alkyl chain (C4,
12-14 m 4H -CH2-CHa-
C5)
Methyl group at
1.22 d 3H -CHs yigrotp
C1 (branch)
0.89 t 3H -CHs Terminal methyl

Physical Properties (Reference)

e Boiling Point: ~65°C @ 4 mmHg (Estimated based on C9 acrylate analogs [1]).
e Density: ~0.880 g/mL @ 25°C.[2]

o Appearance: Clear, colorless liquid.[2][3][4][5][6]
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¢ Solubility: Insoluble in water; soluble in THF, DCM, Toluene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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